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Compound of Interest

Compound Name: 1,10-Decanedithiol

Cat. No.: B1670034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and key applications of 1,10-decanedithiol. This versatile linear dithiol is

a valuable building block in organic synthesis and materials science, with significant

applications in the formation of self-assembled monolayers, as a crosslinking agent in polymer

chemistry, and as a precursor in the synthesis of various sulfur-containing molecules.

Core Chemical and Physical Properties
1,10-Decanedithiol, also known as decamethylene dimercaptan, is a colorless to pale yellow

liquid with a characteristic strong, unpleasant odor. Its bifunctional nature, with a thiol group at

each end of a ten-carbon aliphatic chain, dictates its reactivity and utility in a range of chemical

transformations.

Table 1: Physical and Chemical Properties of 1,10-Decanedithiol
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Property Value

Molecular Formula C₁₀H₂₂S₂

Molecular Weight 206.42 g/mol

CAS Number 1191-67-9

Appearance Colorless to pale yellow liquid/solid

Odor Strong, stench

Melting Point ~17 °C (62.6 °F)[1]

Boiling Point 171-172 °C (340-342 °F) at 0.5 mmHg

Density 0.95 g/cm³

Solubility Insoluble in water. Soluble in organic solvents.

Refractive Index 1.499

Table 2: Spectroscopic Data for 1,10-Decanedithiol

Spectroscopic Technique Key Data

¹H NMR

Data available, typically showing signals for -SH

protons and the methylene protons of the alkyl

chain.

¹³C NMR
Data available, showing characteristic peaks for

the carbon atoms in the decane backbone.[2]

FTIR Characteristic peaks for S-H and C-H stretching.

Mass Spectrometry
Molecular ion peak and fragmentation pattern

consistent with the structure.

Synthesis of 1,10-Decanedithiol
A common and effective method for the synthesis of 1,10-decanedithiol is the reaction of 1,10-

dibromodecane with thiourea, followed by hydrolysis of the resulting bis-isothiouronium salt.
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This two-step process provides a reliable route to the desired dithiol.
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Step 1: Formation of Bis-isothiouronium Salt

Step 2: Hydrolysis

1,10-Dibromodecane

Bis_isothiouronium_salt 2 eq. Thiourea, Ethanol, Reflux

Thiourea

Bis-isothiouronium salt 1,10-Decanedithiol
 NaOH, H₂O, Reflux

SAM Formation Workflow

Clean Gold Substrate

1,10-Decanedithiol Solution (in Ethanol)

Immersion (24-48h under N₂)

Immerse Substrate

Rinsing with Ethanol

Remove and Rinse

Drying with N₂ Stream

Self-Assembled Monolayer on Gold
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Oxidation Reaction

1,10-Decanedithiol 1,2-Dithiacyclododecane
 Oxidizing Agent (e.g., I₂, air/catalyst)

Polyurethane Synthesis with 1,10-Decanedithiol as a Chain Extender

Diisocyanate Prepolymer

Polymerization

1,10-Decanedithiol

Crosslinked Polyurethane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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